Cas no 1174044-75-7 (4-(Tetrahydro-2-furanylmethoxy)piperidine hydrochloride)

• Product Name: 4-(Tetrahydro-2-furanylmethoxy)piperidine hydrochloride
• CAS No: 1174044-75-7
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• MDL: MFCD09475408
• CID: 1075915
• PubChem ID: 45074945
• Update Time: 2025-04-20

4-(Tetrahydro-2-furanylmethoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Tetrahydro-2-furanylmethoxy)piperidine hydrochloride
• (2R)-2-{[1-(tert-Butoxycarbonyl)-4-piperidinyl]-oxy}propanoic acid
• (2R)-2-{[1-(tert-butoxycarbonyl)piperidin-4-yl]oxy}propanoic acid
• 4-((R)-1-carboxyethoxy)piperidine-1-carboxylic acid tert-butyl ester
• 4-((tetrahydrofuran-2-yl)methoxy)piperidine hydrochloride
• AG-L-57493
• CTK7I3570
• SureCN609639
• 4-(oxolan-2-ylmethoxy)piperidine;hydrochloride
• EN300-345747
• 4-(oxolan-2-ylmethoxy)piperidine hydrochloride
• 1174044-75-7
• SCHEMBL78386
• DB-113011
• 4-(Tetrahydro-2-furanylmethoxy)piperidinehydrochloride
• JECSJGZZQVIHBQ-UHFFFAOYSA-N
• AKOS015848541
• 4-[(oxolan-2-yl)methoxy]piperidine hydrochloride

• MDL： MFCD09475408
• Inchi： 1S/C10H19NO2.ClH/c1-2-10(12-7-1)8-13-9-3-5-11-6-4-9;/h9-11H,1-8H2;1H
• InChI Key： JECSJGZZQVIHBQ-UHFFFAOYSA-N
• SMILES： Cl.O(CC1CCCO1)C1CCNCC1

Computed Properties

• Exact Mass: 221.118
• Monoisotopic Mass: 221.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5A^2